Cas no 117833-71-3 (1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI))

1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI) structure
117833-71-3 structure
Product Name:1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI)
CAS No:117833-71-3
Molecular Formula:C41H53N5O12
Molecular Weight:807.88582
CID:143437
PubChem ID:453417

1-5-b-Neoendorphin (human), 6-esterwith phenylmethyl b-D-glucopyranoside (9CI) Properties

Names and Identifiers

    • [(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phenylmethoxyoxan-2-yl]methyl (2S)-2-[[(2S)-2-[[2-[[2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]acetyl]amino]acetyl]amino]-3-phenylpropanoyl]amino]-4-methy
    • DTXSID10922562
    • L-Leucine, N-(N-(N-(N-L-tyrosylglycyl)glycyl)-L-phenylalanyl)-, 6-ester with phenylmethyl b-D-glucopyranoside
    • Benzyl 6-O-[14-amino-5-benzyl-4,7,10,13-tetrahydroxy-15-(4-hydroxyphenyl)-2-(2-methylpropyl)-3,6,9,12-tetraazapentadeca-3,6,9,12-tetraenoyl]hexopyranoside
    • 117833-71-3
    • 1-5-b-Neoendorphin (human), 6-ester with phenylmethyl b-D-glucopyranoside
    • L-Leucine, N-[N-[N-(N-L-tyrosylglycyl)glycyl]-L-phenylalanyl]-, 6-ester with phenylmethyl b-D-glucopyranoside
    • InChIKey: ODBVLKRQCUWPLB-WGQNIUCJSA-N
    • Inchi: InChI=1S/C41H53N5O12/c1-24(2)17-31(40(55)56-23-32-35(50)36(51)37(52)41(58-32)57-22-27-11-7-4-8-12-27)46-39(54)30(19-25-9-5-3-6-10-25)45-34(49)21-43-33(48)20-44-38(53)29(42)18-26-13-15-28(47)16-14-26/h3-16,24,29-32,35-37,41,47,50-52H,17-23,42H2,1-2H3,(H,43,48)(H,44,53)(H,45,49)(H,46,54)/t29-,30-,31-,32+,35+,36-,37+,41+/m0/s1
    • SMILES: O=C(NCC(N[C@H](C(N[C@H](C(OC[C@H]1O[C@@H](OCC2=CC=CC=C2)[C@H](O)[C@@H](O)[C@@H]1O)=O)CC(C)C)=O)CC1=CC=CC=C1)=O)CNC([C@H](CC1=CC=C(O)C=C1)N)=O

Computed Properties

  • Exact Mass: 807.36929
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 13
  • Rotatable Bond Count: 21
  • Monoisotopic Mass: 807.369
  • Heavy Atom Count: 58
  • Complexity: 1300
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 1.3
  • Topological Polar Surface Area: 268Ų

Experimental Properties

  • PSA: 268.1
  • Refractive Index: 1.631
  • Boiling Point: 1120.1°C at 760 mmHg
  • Flash Point: 631.2°C
  • Density: 1.36

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